Cas no 916454-59-6 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile)

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile structure
916454-59-6 structure
Product Name:5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile
CAS No:916454-59-6
MF:C11H14BNO2S
MW:235.11036157608
MDL:MFCD09952056
CID:996646
PubChem ID:53398053
Update Time:2025-04-20

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile
    • 4-CYANOTHIOPHEN-2-BORONIC ACID PINACOL ESTER
    • 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-thiophene-3-carbonitrile
    • AKOS015946140
    • FT-0702228
    • EN300-316822
    • J-516204
    • 4-cyanothiophen-2-boronic acid pinacol ester, AldrichCPR
    • Z1650405748
    • CS-0246086
    • 5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIOPHENE-3-CARBONITRILE
    • 916454-59-6
    • A850674
    • PS-12986
    • SCHEMBL13868374
    • DTXSID40694402
    • MFCD09952056
    • 4-Cyanothiophene-2-boronic acid pinacol ester
    • G70461
    • DB-079120
    • MDL: MFCD09952056
    • Inchi: 1S/C11H14BNO2S/c1-10(2)11(3,4)15-12(14-10)9-5-8(6-13)7-16-9/h5,7H,1-4H3
    • InChI Key: OXYRAUHWTSONAV-UHFFFAOYSA-N
    • SMILES: S1C=C(C#N)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 235.08400
  • Monoisotopic Mass: 235.0838300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • PSA: 70.49000
  • LogP: 1.91898

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A169004570-1g
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile
916454-59-6 95%
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$1674.80 2023-08-31
TRC
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5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile
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$586.00 2023-05-17
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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abcr
AB389838-100 mg
4-Cyanothiophene-2-boronic acid pinacol ester
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€382.00 2023-06-17
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AB389838-1 g
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Chemenu
CM134713-100mg
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Chemenu
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